![molecular formula C11H9NO3S2 B2691111 4-((4-Hydroxy-3-methoxyphenyl)methylene)-2-thioxo-1,3-thiazolidin-5-one CAS No. 1159976-60-9](/img/structure/B2691111.png)
4-((4-Hydroxy-3-methoxyphenyl)methylene)-2-thioxo-1,3-thiazolidin-5-one
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 4-Hydroxy-3-methoxyphenylacetonitrile, a phenolic glycoside, has been isolated from commercial Adenophora roots . Another study reported the synthesis of 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst .Chemical Reactions Analysis
Specific chemical reactions involving “4-((4-Hydroxy-3-methoxyphenyl)methylene)-2-thioxo-1,3-thiazolidin-5-one” are not available in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, (4-Hydroxy-3-methoxyphenyl)methylene diacetate has a density of 1.3±0.1 g/cm3, boiling point of 375.5±42.0 °C at 760 mmHg, and a flash point of 140.5±21.4 °C .Scientific Research Applications
Chemical Reactions and Synthesis
One study explored the reactions of 5-substituted-2-thioxo-4-oxo-1,3-thiazolidines with 4-methoxyphenylazide, leading to a variety of products through non site-selective reactions. This research provides insights into the compound's chemical behavior and potential for creating diverse derivatives with specific properties (Omar, Youssef, & Kandeel, 2000) source.
Structural and Supramolecular Studies
Another investigation focused on the supramolecular structures of thiazolidin-4-ones, including derivatives similar to the target compound. This study revealed intricate hydrogen-bonded dimers, chains, and sheets, contributing to the understanding of how these molecules interact in solid states and the potential implications for designing materials with specific properties (Delgado et al., 2005) source.
Biological Activities
Research on azomethines and 4-thiazolidinones, including compounds structurally related to the target molecule, has demonstrated a range of biological activities. This includes in vitro growth inhibition against several microbes and potential antitubercular activity against Mycobacterium tuberculosis H37Rv. Such studies highlight the compound's relevance in medicinal chemistry and drug design (Hirpara, Parekh, & Parekh, 2003) source.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4E)-4-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3S2/c1-15-9-5-6(2-3-8(9)13)4-7-10(14)17-11(16)12-7/h2-5,13H,1H3,(H,12,16)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMICVZBDWKUOJX-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)SC(=S)N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/2\C(=O)SC(=S)N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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